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Abstract

1-Propylcyclohexanol is a tertiary alcohol with potential applications in organic synthesis and
as an intermediate in the preparation of more complex molecules. This technical guide provides
a comprehensive overview of its chemical and physical properties, a detailed experimental
protocol for its synthesis via the Grignard reaction, and methods for its analytical
characterization. While direct biological activity data for 1-Propylcyclohexanol is not
extensively documented in publicly available literature, its structural motif is relevant in
medicinal chemistry, positioning it as a potentially useful building block for drug discovery and
development programs.

Chemical and Physical Properties

1-Propylcyclohexanol, with the IUPAC name 1-propylcyclohexan-1-ol, is a cyclic tertiary
alcohol.[1] Its fundamental properties are summarized in the tables below, providing a ready
reference for laboratory and research applications.

Table 1: General and Chemical Properties
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Property Value Source(s)

IUPAC Name 1-propylcyclohexan-1-ol [1]

Molecular Formula CoH180 [1]

Molecular Weight 142.24 g/mol [1]

CAS Number 5445-24-9 [1]

Canonical SMILES Cccci(cecececer)o [1]
INChl=1S/C9H180/c1-2-6-

InChl 9(10)7-4-3-5-8-9/h10H,2- [1]
8H2,1H3

XLogP3 2.4 [1]

Topological Polar Surface Area  20.2 A2 [1]

Rotatable Bond Count 2

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

C)(;untg p ! s

Table 2: Physical Properties

Property Value Source(s)

Appearance Colorless liquid (presumed)

Boiling Point ~209.85 °C (estimate)

Melting Point ~36.9 °C (estimate)

Density ~0.934 g/cms3

Flash Point ~76.5°C

Vapor Pressure ~0.116 mmHg at 25 °C

Refractive Index ~1.468

Solubility Slightly soluble in water
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Synthesis of 1-Propylcyclohexanol via Grignhard
Reaction

The most common and efficient method for the synthesis of 1-Propylcyclohexanol is the
Grignard reaction, which involves the nucleophilic addition of a propyl Grignard reagent to
cyclohexanone. This reaction is a cornerstone of carbon-carbon bond formation in organic
chemistry.

Reaction Scheme
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Reactants

Cyclohexanone + PropylMgBr
[———{_(in dry ether)

Product

. . Agqueous Workup
Magnesium Alkoxide (e.g., H30%)

Intermediate

Propylmagnesium Bromide 1-Propylcyclohexanol
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Sample Preparation

G-Propylcyclohexanol Sample)

Dilute with a volatile
organic solvent (e.g., Dichloromethane)

Transfer to GC vial

GC-MS Analysis

Inject into GC

Separation on a
non-polar capillary column
(e.g., HP-5MS)

:

Electron lonization (EI)

Mass Analyzer
(Quadrupole)

Data Analysis

Obtain Total lon Chromatogram (TIC)

;

Extract Mass Spectrum of the Peak

:

Compare with NIST/Wiley Libraries
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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